Superhydrophobic coating with a micro- and nano-sized MnO2/PDMS composite structure for passive anti-icing/active de-icing and photothermal applications†
Journal of Materials Chemistry C Pub Date: 2023-11-06 DOI: 10.1039/D3TC03149G
Abstract
The formation and accumulation of ice can induce serious economic damage. Eco-friendly anti-icing/de-icing surfaces have been developed to address these problems. Superhydrophobic photothermal coatings have received significant attention in recent years, but an anti-icing/de-icing coating which is robust and facile to prepare is highly desired. Herein, a fluorine-free MnO2/PDMS superhydrophobic coating was prepared using a facile spraying method. The excellent superhydrophobicity (water contact angle of 162.3°) and good self-cleaning properties were due to the surface microstructure of micron/nano-scale MnO2 with the “lotus leaf effect”, while the coating was able to maintain efficient photothermal properties over time, with excellent passive anti-icing and active de-icing properties. In terms of mechanical durability, it was subjected to severe tests (sandpaper abrasion, tape-peeling, sand-washing, sonic treatment) and maintained good robustness. Based on the photothermal properties of MnO2 and the superhydrophobicity of the coating, it could have multiple applications, such as personal thermal management, oil–water separation, and solar-steam generation. This study provides a potential anti-icing/de-icing coating for large-scale preparation and multiple practical applications.
Recommended Literature
- [1] Pyridine and s-triazine as building blocks of nonionic organic superbases—a density functional theory B3LYP study†
- [2] Two-dimensional heteronuclear 1H ↔ 27Al-correlated MAS NMR spectra of layered silicates
- [3] Capillary tube wetting induced by particles: towards armoured bubbles tailoring†
- [4] Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†
- [5] Integrating DNA strand displacement circuitry to the nonlinear hybridization chain reaction†
- [6] Correction: Role of conformation in crystal formation and transition of polybutene-1
- [7] Association between the composite dietary antioxidant index and chronic kidney disease: evidence from NHANES 2011–2018†
- [8] Energy dependent XPS measurements on thin films of a poly(vinyl methyl ether)/polystyrene blend concentration profile on a nanometer resolution to understand the behavior of nanofilms†
- [9] Nitrogen-15 NMR spectroscopy of N-metallated nucleic acids: insights into 15N NMR parameters and N–metal bonds
- [10] Conceptual integration of covalent bond models by Algerian students
